Cas no 397842-89-6 (1H-Pyrrolo[2,3-b]pyridine,5-methoxy-1-(phenylsulfonyl)-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine,5-methoxy-1-(phenylsulfonyl)-
• CAS No: 397842-89-6
• MF: C₁₄H₁₂N₂O₃S
• MW: 288.321681976318
• CID: 299819
• PubChem ID: 22273650
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine,5-methoxy-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine,5-methoxy-1-(phenylsulfonyl)-
• 1-(Phenylsulfonyl)-5-Methoxy-7-azaindole
• 1-benzenesulfonyl-5-methoxy-1H-pyrrolo[2,3-b]pyridine
• 5-methoxy-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
• CS-0004224
• SCHEMBL1683418
• N-phenylsulphonyl-5-methoxy-7-azaindole
• 1H-PYRROLO[2,3-B]PYRIDINE, 5-METHOXY-1-(PHENYLSULFONYL)-
• 1-(BENZENESULFONYL)-5-METHOXYPYRROLO[2,3-B]PYRIDINE
• 397842-89-6
• HOSWFCNOLCXXOZ-UHFFFAOYSA-N
• 1-(Benzenesulfonyl)-5-methoxy-7-azaindole

• Inchi： 1S/C14H12N2O3S/c1-19-12-9-11-7-8-16(14(11)15-10-12)20(17,18)13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key： HOSWFCNOLCXXOZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC2=CC(=CN=C12)OC)(=O)=O

Computed Properties

• Exact Mass: 288.05700
• Monoisotopic Mass: 288.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.6

Experimental Properties

• Density: 1.348
• Boiling Point: 496.389°C at 760 mmHg
• Flash Point: 254.007°C
• Refractive Index: 1.643
• PSA: 69.57000
• LogP: 3.36270